6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

• IUPAC Name: 6-iodo-1H-pyrido[2,3-b][1,4]oxazin-2-one
• InChI: InChI=1S/C7H5IN2O2/c8-5-2-1-4-7(10-5)12-3-6(11)9-4/h1-2H,3H2,(H,9,11)
• InChI Key: XGPPXLXJNTXAQP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)N=C(C=C2)I
• Molecular Formula: C7H5IN2O2
• DSSTOX Substance ID: DTXSID60673653
• Molecular Weight: 276.03 g/mol
• CAS RN: 1203499-25-5

Description

Pyrido[2,3-d]pyrimidine-2,4-dione derivatives are heterocyclic molecules that enclose fused pyridine and pyrimidine rings. They have been attracting substantial interest due to their potential pharmaceutical applications.

Synthesis Analysis

The synthesis of related compounds, such as pyrido[2,3-d]pyrimidine-2,4-dione derivatives, has been reported. These compounds were synthesized and characterized using IR, 1H, 13C NMR, and Mass spectral techniques.

Scientific Research Applications

One-Pot Synthesis Techniques

A significant focus has been on developing efficient synthesis methods for pyrido[2,3-b][1,4]oxazin-2(3H)-one derivatives. For instance, Cho et al. (2003) described a one-pot synthesis technique that efficiently yields pyrido[2,3-b][1,4]oxazin-2-ones by annulating N-substituted-2-chloroacetamides with 2-halo-3-hydroxypyridines, showcasing the Smiles rearrangement and subsequent cyclization as key steps (Cho et al., 2003). Similarly, Kumar et al. (2011) developed a one-pot synthesis of 3,4,4a,5,8,8a-Hexahydro-2H-pyrido[3,2-b][1,4]oxazine derivatives from 1,4-dihydropyridines, highlighting the electrophilic interaction of iodine with N-alkyl-1,4-dihydropyridine as a critical step (Kumar et al., 2011).

Synthesis of Bicyclic and Tricyclic Systems

Research by Sandford et al. (2014) demonstrated the synthesis of pyrido[3,2-b][1,4]oxazine and pyrido[2,3-b][1,4]benzoxazine systems via annelation reactions with highly fluorinated pyridine derivatives, indicating the versatility of these compounds in forming complex heterocyclic systems (Sandford et al., 2014). This approach underscores the potential of pyrido[2,3-b][1,4]oxazin-2(3H)-one derivatives in synthesizing new pharmaceutical compounds with varied biological activities.

Green Synthesis Methods

Moreover, Reddy et al. (2017) described a green and efficient synthesis method for isoxazolyl pyrido[2,3-b][1,4]oxazin-2(3H)-ones using task-specific ionic liquid [HMIm]BF4 as a solvent, emphasizing the environmental benefits of such approaches (Reddy et al., 2017). This highlights the ongoing efforts to develop more sustainable and eco-friendly synthetic methods in the field of organic chemistry.

Mechanism of Action

Some pyrido[2,3-d]pyrimidine-2,4-dione derivatives have been found to inhibit the RAF-MEK-ERK signaling pathway, which is often constitutively activated in many types of tumors. The blockade of this pathway has been shown to reduce tumor growth.